Sucralose

Specification

• Description: Sucralose is a disaccharide derivative consisting of 4-chloro-4-deoxy-alpha-D-galactopyranose and 1,6-dichloro-1,6-dideoxy-beta-D-fructofuranose units linked by a glycosidic bond. It has a role as an environmental contaminant, a xenobiotic and a sweetening agent. It is a disaccharide derivative and an organochlorine compound.; Sucralose is an artificial sweetener used as a sugar substitute.; See also: Aspartame; saccharin; sodium cyclamate; sucralose (component of) ... View More ...
• CAS No.: 56038-13-2
• Molecular Formula: C12H19Cl3O8
• Molecular Weight: 397.6 g/mol
• IUPAC Name: 2-[2,5-bis(chloromethyl)-3,4-dihydroxyoxolan-2-yl]oxy-5-chloro-6-(hydroxymethyl)oxane-3,4-diol
• Standard InChI: InChI=1S/C12H19Cl3O8/c13-1-4-7(17)10(20)12(3-14,22-4)23-11-9(19)8(18)6(15)5(2-16)21-11/h4-11,16-20H,1-3H2
• Standard InChI Key: BAQAVOSOZGMPRM-UHFFFAOYSA-N
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)CCl)O)O)CCl)O)O)Cl)O
• SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)CCl)O)O)CCl)O)O)Cl)O
• Canonical SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)CCl)O)O)CCl)O)O)Cl)O
• Appearance: Powder
• Colorform: White to off white, crystalline powder; Anhydrous crystalline form: orthorhombic, needle-like crystals; Syrup
• Melting Point: 130 °C